Cas no 1335515-55-3 ((2R)-1-(2,5-dichlorophenyl)propan-2-amine)

• Product Name: (2R)-1-(2,5-dichlorophenyl)propan-2-amine
• CAS No: 1335515-55-3
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 6005830
• PubChem ID: 93990058
• Update Time: 2025-05-24

(2R)-1-(2,5-dichlorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,5-dichlorophenyl)propan-2-amine
• EN300-1966168
• 1335515-55-3

• Inchi： 1S/C9H11Cl2N/c1-6(12)4-7-5-8(10)2-3-9(7)11/h2-3,5-6H,4,12H2,1H3/t6-/m1/s1
• InChI Key： HTEBKXXBGSCPMS-ZCFIWIBFSA-N
• SMILES： ClC1C=CC(=CC=1C[C@@H](C)N)Cl

Computed Properties

• Exact Mass: 203.0268547g/mol
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2R)-1-(2,5-dichlorophenyl)propan-2-amine

Introduction to (2R)-1-(2,5-dichlorophenyl)propan-2-amine and Its Significance in Modern Chemical Biology

(2R)-1-(2,5-dichlorophenyl)propan-2-amine, with the CAS number 1335515-55-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its specific stereochemistry and aromatic substitution pattern, has garnered attention due to its potential applications in drug discovery and molecular recognition.

The structural features of (2R)-1-(2,5-dichlorophenyl)propan-2-amine make it a versatile scaffold for the development of novel bioactive molecules. The presence of a chiral center at the propan-2-amine moiety allows for the exploration of stereoselective interactions, which are crucial in determining the efficacy and selectivity of pharmacological agents. Furthermore, the 2,5-dichlorophenyl group introduces electrophilic sites that can be exploited for further functionalization, enabling the design of molecules with tailored biological activities.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. (2R)-1-(2,5-dichlorophenyl)propan-2-amine has been investigated as a potential lead compound in this context. Its structural motif is reminiscent of known pharmacophores found in drugs used to treat conditions such as inflammation and neurodegenerative diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against specific enzymes or receptors involved in these pathways.

The synthesis of (2R)-1-(2,5-dichlorophenyl)propan-2-amine presents unique challenges due to its chiral center and the need for precise stereocontrol. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted strategies, have been employed to achieve high enantiomeric purity. These techniques not only ensure the integrity of the compound's stereochemical configuration but also facilitate its integration into more complex molecular architectures.

Recent advances in computational chemistry have further enhanced the understanding of (2R)-1-(2,5-dichlorophenyl)propan-2-amine's interactions with biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in receptor recognition. These computational studies have provided valuable insights into the compound's mode of action and have guided the optimization of its pharmacological properties.

The potential therapeutic applications of (2R)-1-(2,5-dichlorophenyl)propan-2-amine extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying protein-ligand interactions and for designing probes that can be used in biochemical assays. Additionally, its ability to undergo further functionalization opens up possibilities for its use in combinatorial chemistry libraries and as a building block for more complex molecules.

In conclusion, (2R)-1-(2,5-dichlorophenyl)propan-2-amine represents a significant advancement in the field of chemical biology. Its structural complexity, combined with its potential biological activities, makes it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this will play an increasingly important role in the discovery and development of novel pharmaceuticals.